Cas no 117639-50-6 (D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate] (9CI))

• Product Name: D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate] (9CI)
• CAS No: 117639-50-6
• MF: C₅₀H₉₆NO₁₃P
• MW: 950.269918441772
• CID: 155038
• PubChem ID: 452302
• Update Time: 2025-04-19

D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate] (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate] (9CI)
• [(3R)-1-[(2R,3R,4R,5S,6R)-2-hydroxy-6-(hydroxymethyl)-3-[[(3R)-3-hydroxytetradecanoyl]amino]-5-phosphonooxyoxan-4-yl]oxy-1-oxotetradecan-3-yl] hexadecanoate
• D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradec
• D-Glucose, 2-deoxy-2-((3-hydroxy-1-oxotetradecyl)amino)-, 4-(dihydrogen phosphate) 3-(3-((1-oxohexadecyl)oxy)tetradecanoate), (2(R),3(R))-
• D-Glucose, 2-deoxy-2-[(3-hydroxy-1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate) 3-[3-[(1-oxohexadecyl)oxy]tetradecanoate], [2(R),3(R)]-
• [(1R)-1-[2-[(2R,3R,4R,5S,6R)-2-hydroxy-6-(hydroxymethyl)-3-[[(3R)-3-hydroxytetradecanoyl]amino]-5-phosphonooxy-tetrahydropyran-4-yl]oxy-2-oxo-ethyl]dodecyl] hexadecanoate
• DTXSID90151853
• 117639-50-6
• D-Glucose, 2-deoxy-2-(((3R)-3-hydroxy-1-oxotetradecyl)amino)-, 4-(dihydrogen phosphate) 3-((3R)-3-((1-oxohexadecyl)oxy)tetradecanoate)
• GLA-64
• D-Glucose, 2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate) 3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate]

• Inchi： 1S/C50H96NO13P/c1-4-7-10-13-16-19-20-21-22-25-28-31-34-37-45(55)61-42(36-33-30-27-24-18-15-12-9-6-3)39-46(56)63-49-47(50(57)62-43(40-52)48(49)64-65(58,59)60)51-44(54)38-41(53)35-32-29-26-23-17-14-11-8-5-2/h41-43,47-50,52-53,57H,4-40H2,1-3H3,(H,51,54)(H2,58,59,60)/t41-,42-,43-,47-,48-,49-,50-/m1/s1
• InChI Key： GSXWIWCWJJPWTG-NWHLJVKFSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1OC(C[C@@H](CCCCCCCCCCC)OC(CCCCCCCCCCCCCCC)=O)=O)NC(C[C@@H](CCCCCCCCCCC)O)=O)O

Computed Properties

• Exact Mass: 949.66228
• Monoisotopic Mass: 949.662
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 65
• Rotatable Bond Count: 46
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.6
• Topological Polar Surface Area: 218Ų

Experimental Properties

• Density: 1.1
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.51
• PSA: 218.38
• LogP: 11.78670